Cas no 103907-66-0 (4-Pyrimidinamine, 2-methyl-5-(1-piperidinylmethyl)-)

• Product name: 4-Pyrimidinamine, 2-methyl-5-(1-piperidinylmethyl)-
• CAS No: 103907-66-0
• MF: C₁₁H₁₈N₄
• MW: 206.28742
• CID: 97527
• PubChem ID: 2337703

4-Pyrimidinamine, 2-methyl-5-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-methyl-5-(1-piperidinylmethyl)-
• 2-methyl-5-(piperidin-1-ylmethyl)pyrimidin-4-amine
• EU-0008942
• SR-01000469495-1
• 103907-66-0
• DTXSID90368161
• Z56767920
• SR-01000469495
• IFLab1_001036
• Oprea1_734688

• Inchi： InChI=1S/C11H18N4/c1-9-13-7-10(11(12)14-9)8-15-5-3-2-4-6-15/h7H,2-6,8H2,1H3,(H2,12,13,14)
• InChI Key： FBDLQJIDOVIKDD-UHFFFAOYSA-N
• SMILES： CC1=NC(N)=C(CN2CCCCC2)C=N1

Computed Properties

• Exact Mass: 206.15334
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.04